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Compound of Interest

Compound Name: 2-Naphthaldehyde

L  Get Quote

Cat. No.: B031174

Essential Safety and Handling Guide for 2-
Naphthaldehyde

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 2-Naphthaldehyde in a laboratory setting. Adherence to these guidelines is essential
for ensuring personal safety and minimizing environmental impact.

Chemical and Physical Properties

Property Value
2-Formylnaphthalene, 2-
Synonyms
Naphthalenecarboxaldehyde
Off-white to yellow or light beige powder and
Appearance
chunks[1][2]
CAS Number 66-99-9
Molecular Formula C11HsO

Molecular Weight 156.18 g/mol [3]

Melting Point 58-62 °C[2]

Boiling Point 160 °C @ 19 mmHg[2]
Flash Point > 100 °C (> 212 °F)[1][2]
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Personal Protective Equipment (PPE)

The primary defense against exposure to 2-Naphthaldehyde is the correct and consistent use

of Personal Protective Equipment.

PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Goggles or Face Shield

Wear chemical safety goggles
that provide a complete seal
around the eyes. A face shield
is recommended when there is
a higher risk of dust
generation.[1][2]

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable for handling. Always
inspect gloves for any signs of
degradation or punctures
before use and replace them

immediately if contaminated.[1]

[2]

Protective Clothing

Lab Coat

A lab coat or chemical-
resistant apron should be worn

to protect against skin contact.

[1]2]

Respiratory Protection

Particulate Respirator

In environments where dust
may be generated, a NIOSH-
approved particulate respirator
(e.g., N95) is necessary to
prevent inhalation.[1][4] This
should be used in accordance
with a respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149.[1]
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Operational Plan: Handling 2-Naphthaldehyde
Pre-Handling Preparations

e Ventilation: Ensure work is conducted in a well-ventilated area. For procedures with a
potential for dust or aerosol generation, a chemical fume hood is mandatory.[1][2]

o Emergency Equipment: Confirm that an eyewash station and a safety shower are readily
accessible.[1][2]

o PPE Inspection: Before handling, inspect all PPE for integrity. Do not use damaged gloves,
and ensure safety goggles are clean and fit properly.

» Review Safety Data Sheet (SDS): Always review the SDS for 2-Naphthaldehyde before
beginning work.[1][2][5]

Handling Procedures

e Avoid Dust Formation: As 2-Naphthaldehyde is a solid, care should be taken to minimize
the creation of dust.[1]

o Personal Contact: Avoid all personal contact, including inhalation and contact with skin and
eyes.[2][5]

« Ignition Sources: Keep away from open flames, sparks, and other potential sources of
ignition.[6]

o Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled.
Wash hands thoroughly with soap and water after handling and before breaks.[5][7]

Post-Handling Procedures

o Decontamination: Clean the work area thoroughly after use.

o Storage: Store 2-Naphthaldehyde in a tightly closed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents and
strong bases.[1][2]

o Clothing: Contaminated work clothes should be laundered separately before reuse.[5]
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Emergency and First Aid Procedures

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Seek immediate
medical attention.[1][2] Do not allow the victim to
rub their eyes.[1][7]

Flush skin with plenty of water for at least 15
) minutes while removing contaminated clothing
Skin Contact ) o
and shoes. Seek medical attention if irritation

occurs.[1][2]

Remove the individual from exposure and move
to fresh air immediately. If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1](2]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[1][7]

Disposal Plan

The disposal of 2-Naphthaldehyde and any contaminated materials must be handled as
hazardous waste.

o Waste Characterization: All waste containing this chemical is considered hazardous.

o Containerization: Collect solid waste in a designated, labeled, and sealed container. Do not
mix with other waste streams unless compatibility has been confirmed.[5]

o Spill Cleanup: In case of a spill, clean it up immediately. For dry spills, use dry clean-up
procedures such as sweeping or vacuuming to avoid generating dust. Place the spilled
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material into a suitable container for disposal.[1][5]

» Disposal: Dispose of the waste through a licensed hazardous waste disposal facility,
following all local, state, and federal regulations.[5][8]

Workflow for Handling 2-Naphthaldehyde
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Safe Handling Workflow for 2-Naphthaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Naphthaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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